Cas no 2228529-18-6 (2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine
• CAS No: 2228529-18-6
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 5993490
• PubChem ID: 165693808
• Update Time: 2025-07-15

2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine
• [2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl](methyl)amine
• EN300-1938508
• 2228529-18-6

• Inchi： 1S/C12H18BrNO2/c1-12(2,14-3)11-9(13)6-8(15-4)7-10(11)16-5/h6-7,14H,1-5H3
• InChI Key： XIGQKCPJAAXYMR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(C)(C)NC)OC)OC

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine

Introduction to 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine (CAS No. 2228529-18-6)

2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228529-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a complex aromatic system coupled with an amine functional group, making it a versatile intermediate in the development of novel bioactive agents. The structural motif, featuring a bromo-substituted dimethoxyphenyl ring linked to a propan-2-yl(methyl)amine side chain, presents unique opportunities for further functionalization and derivatization, which are critical for optimizing pharmacological properties.

The bromo-substituted dimethoxyphenyl ring in 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine serves as a key pharmacophoric element. The presence of bromine at the ortho position relative to the dimethoxy groups enhances the electrophilicity of the aromatic system, facilitating further modifications such as Suzuki-Miyaura cross-coupling reactions or halogen-metal exchange processes. This feature is particularly valuable in medicinal chemistry, where such transformations are frequently employed to introduce diverse structural scaffolds into drug candidates. Additionally, the dimethoxy groups provide steric and electronic modulation, influencing both solubility and metabolic stability—critical parameters in drug design.

The propan-2-yl(methyl)amine side chain contributes to the compound's overall physicochemical properties, including lipophilicity and basicity. This moiety can serve as a hydrogen bond acceptor or participate in interactions with biological targets, thereby modulating binding affinity and selectivity. In recent years, there has been growing interest in leveraging such amine-containing structures for the development of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other enzyme-targeted therapeutics. The combination of the bromo-dimethoxyphenyl core and the amine substituent makes this compound a promising building block for exploring novel pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine as a scaffold for drug discovery. Studies employing virtual screening techniques have identified this compound as a candidate for inhibiting specific enzymatic targets implicated in inflammatory diseases and cancer metabolism. For instance, preliminary docking studies suggest that the bromo-dimethoxyphenyl ring can engage with aromatic pockets in protein active sites, while the amine side chain may interact with polar residues, thereby stabilizing enzyme-inhibitor complexes. These findings align with emerging research trends that emphasize hybrid molecular architectures for enhanced therapeutic efficacy.

In vitro investigations have begun to elucidate the biological activity of derivatives of 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine. Functional groups adjacent to the aromatic ring have been shown to significantly influence binding interactions with biological targets. For example, modifications at the propyl chain or further derivatization of the amine moiety can alter receptor affinity or metabolic clearance rates. Such fine-tuning is essential for achieving optimal pharmacokinetic profiles—a cornerstone of modern drug development strategies. The compound's versatility as an intermediate underscores its utility in constructing libraries of diverse analogs for high-throughput screening (HTS).

The synthesis of 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Key synthetic routes often begin with bromination of commercially available dimethoxybenzenes followed by nucleophilic substitution or cross-coupling reactions to introduce the propyl(methyl)amine functionality. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic methodologies, reducing waste and improving yields—a critical consideration in industrial-scale production.

The growing interest in this class of compounds is also driven by their potential applications beyond traditional small-molecule drugs. Researchers are exploring their utility as probes for biochemical pathways or as precursors for biologically active natural product-inspired molecules. The structural complexity of 2-(2-bromo-4,6-dimethoxyphenyl)propan-2-yl(methyl)amine allows for innovative chemical biology approaches, such as using it as a tool compound to study enzyme mechanisms or cellular signaling cascades. Such applications not only advance fundamental scientific understanding but also pave the way for next-generation therapeutics.

Future directions in studying this compound may include exploring its role in developing treatments for neurodegenerative disorders or infectious diseases where amine-containing scaffolds have demonstrated promise. Additionally, integrating machine learning models could accelerate the discovery process by predicting novel derivatives with enhanced bioactivity based on existing data sets. The intersection of synthetic organic chemistry with computational methods ensures that compounds like 2228529-18-6 will remain at forefronts of pharmaceutical innovation.